(1R,4S,5'S,6R,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-But-2-en-2-yl]-21,24-dihydroxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
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Overview
Description
VM 44857 is a milbemycin. It has a role as a bacterial metabolite.
Scientific Research Applications
Synthesis and Stereochemistry
- The compound has been explored in the context of non-iterative asymmetric synthesis of polyketide spiroketals. These spiroketals, due to their stereochemical complexity, have potential applications in various fields of organic synthesis and medicinal chemistry. The process involves high stereo- and enantioselectivity, leading to compounds with unique spiroketal configurations (Meilert, Pettit, & Vogel, 2004).
Application in Cancer Research
- Certain derivatives of spiroketals, related to the specified compound, have shown evidence of cancer-cell-growth inhibition in marine P388 lymphocytic leukemia and human cancer cell lines. This suggests potential applications in developing novel anticancer agents (Meilert, Pettit, & Vogel, 2004).
Properties
CAS No. |
112125-00-5 |
---|---|
Molecular Formula |
C34H48O7 |
Molecular Weight |
568.7 g/mol |
IUPAC Name |
(1R,4S,5'S,6R,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-21,24-dihydroxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one |
InChI |
InChI=1S/C34H48O7/c1-7-22(4)30-23(5)13-14-33(41-30)18-27-17-26(40-33)12-11-21(3)15-20(2)9-8-10-25-19-38-31-29(35)24(6)16-28(32(36)39-27)34(25,31)37/h7-11,16,20,23,26-31,35,37H,12-15,17-19H2,1-6H3/b9-8+,21-11+,22-7+,25-10+/t20-,23-,26+,27-,28-,29+,30+,31+,33+,34+/m0/s1 |
InChI Key |
UOKFUNLRMUEGHY-HZXSVBQFSA-N |
Isomeric SMILES |
C/C=C(\C)/[C@@H]1[C@H](CC[C@@]2(O1)C[C@@H]3C[C@H](O2)C/C=C(/C[C@H](/C=C/C=C/4\CO[C@H]5[C@@]4([C@@H](C=C([C@H]5O)C)C(=O)O3)O)C)\C)C |
SMILES |
CC=C(C)C1C(CCC2(O1)CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)C |
Canonical SMILES |
CC=C(C)C1C(CCC2(O1)CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)C |
Synonyms |
VM 44857 VM-44857 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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